2,2-dimethylpropanoyloxymethyl (6R,7S)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate

• Molecular Formula: C25H28N6O7S3
• Molecular Weight: 620.7 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7S)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C25H28N6O7S3/c1-12-15(41-10-27-12)7-6-13-8-39-21-17(29-19(32)16(30-36-5)14-9-40-24(26)28-14)20(33)31(21)18(13)22(34)37-11-38-23(35)25(2,3)4/h6-7,9-10,17,21H,8,11H2,1-5H3,(H2,26,28)(H,29,32)/b7-6-,30-16-/t17-,21+/m0/s1
• InChI Key: AFZFFLVORLEPPO-OUOWMNRXSA-N
• Isomeric SMILES: CC1=C(SC=N1)/C=C\C2=C(N3[C@@H]([C@H](C3=O)NC(=O)/C(=N\OC)/C4=CSC(=N4)N)SC2)C(=O)OCOC(=O)C(C)(C)C
• Canonical SMILES: CC1=C(SC=N1)C=CC2=C(N3C(C(C3=O)NC(=O)C(=NOC)C4=CSC(=N4)N)SC2)C(=O)OCOC(=O)C(C)(C)C

Description

Cefditoren Pivoxil is a semi-synthetic, broad-spectrum, beta-lactamase resistant, third-generation cephalosporin antibiotic with bactericidal activity. Cefditoren pivoxil is a prodrug that is rapidly hydrolyzed by intestinal esterases during absorption to the microbiologically active cefditoren, an active aminothiazolyl cephalosporin. Cefditoren inactivates penicillin binding proteins (PBPs) thereby interfering with peptidoglycan synthesis and inhibiting bacterial cell wall synthesis. Another consequence of beta-lactam exposure results in the loss of lipoteichoic acids from the cell wall. Lipoteichoic acids inhibit murein hydrolase activity and their absence from the cell wall triggers uncontrolled autolytic activity rendering bacterial cells susceptible to osmotic shock. This results in a reduction of cell wall stability and causes cell lysis.

Scientific Research Applications

Synthesis and Characterization

Cephalosporin derivatives, including 2,2-dimethylpropanoyloxymethyl (6R,7S)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(Z)-2-(4-methyl-1,3-thiazol-5-yl)ethenyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate, have been the focus of extensive research due to their potential applications in medicinal chemistry. These compounds are often synthesized and characterized through various chemical processes and analytical techniques to understand their properties and potential uses.

• Synthesis Processes : Novel cephalosporin derivatives have been synthesized through different chemical processes. For instance, one study detailed the preparation of a related compound by the condensation of ceftriaxone disodium with 4-hydroxybenzaldehyde in ethanol under reflux conditions. The structure of the synthesized compound was elucidated using LCMS, 1 H-NMR, and CHN techniques (Fareed et al., 2012).

• Characterization and NMR Studies : Another study reported the synthesis and total NMR characterization of a new cephalosporin derivative, potentially useful as a drug carrier. This included the synthesis of the antimalarial primaquine prodrug and its NMR assignments (Blau et al., 2008).

• Reactivity and Transformation Studies : Research on the reactivity and transformation of these compounds, such as β-elimination reactions of related derivatives, provides insights into their chemical behavior and potential modifications for specific applications (Baxter & Stoodley, 1976).

• Method Development for Determination in Biological Samples : The development of analytical methods, like HPLC, for determining these compounds in biological samples, is crucial for their application in pharmacokinetics and therapeutic monitoring (Szlagowska et al., 2010).

• Drug Carrier Development : Some derivatives have been explored as carriers for a range of drugs, showing the versatility of these compounds in medicinal applications (Žugelj et al., 2009).

• Antibacterial Activity Studies : The antibacterial activities of derivatives have been a significant area of research, providing crucial data for their potential use as antibiotics. This includes studies on their spectrum of activity and effectiveness against resistant strains (Applegate et al., 1978).

• Pharmacodynamics and Mutagenicity Studies : Understanding the pharmacodynamics and mutagenicity of these compounds is essential for their safe and effective use in clinical settings. For example, a study on cefditoren pivoxil evaluated its mutagenicity through various tests (Shindo et al., 1996).